Cas no 78617-12-6 (n-Heptyl-β-D-glucopyranoside)

• Product Name: n-Heptyl-β-D-glucopyranoside
• CAS No: 78617-12-6
• MF: C₁₃H₂₆O₆
• MW: 278.341945171356
• MDL: MFCD00063299
• CID: 562927
• Update Time: 2025-05-20

n-Heptyl-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, heptyl
• n-Heptyl β-D-glucopyranoside
• HEPTYL-BETA-D -GLUCOPYRANOSIDE
• HEPTYL-β-D-GLUCOPYRANOSIDE
• Heptyl β-D-glucopyranoside
• Heptylb-D-glucopyranoside
• Heptyl--D-glucoside 150 mM Solution
• N-HEPTYL B-D-GLUCOPYRANOSIDE
• n-Heptyl-β-D-glucopyranoside

• MDL： MFCD00063299
• Inchi： 1S/C13H26O6/c1-2-3-4-5-6-7-18-13-12(17)11(16)10(15)9(8-14)19-13/h9-17H,2-8H2,1H3/t9-,10-,11+,12-,13-/m1/s1
• InChI Key： NIDYWHLDTIVRJT-UJPOAAIJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OCCCCCCC

Computed Properties

• Exact Mass: 278.17300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• Color/Form: Beige powder.
• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 74-75 ºC
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 99.38000
• LogP: -0.22670
• Solubility: Not determined

n-Heptyl-β-D-glucopyranoside Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-9
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical additives Functional Additives
• Other Chemical Reagents

Additional information on n-Heptyl-β-D-glucopyranoside

Chemical Profile of N-Heptyl-β-D-glucopyranoside (CAS No. 78617-12-6)

N-Heptyl-β-D-glucopyranoside, with the chemical identifier CAS No. 78617-12-6, is a glycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by a heptyl (seven-carbon alkyl) moiety linked to a β-D-glucopyranoside sugar backbone, exhibits a range of applications spanning from drug delivery systems to bioactive molecule synthesis. The molecular structure of N-Heptyl-β-D-glucopyranoside imparts both hydrophobic and hydrophilic characteristics, making it an intriguing candidate for various biochemical interactions.

The synthesis and characterization of N-Heptyl-β-D-glucopyranoside have been refined through advanced carbohydrate chemistry techniques, including glycosylation reactions and enzymatic modifications. These methods ensure high purity and yield, which are critical for its application in sensitive biological assays. Recent studies have highlighted the compound's potential as a solubilizing agent for poorly water-soluble drugs, leveraging its ability to form micelles and enhance pharmacokinetic profiles. This property is particularly relevant in the development of novel formulations aimed at improving drug bioavailability.

In the realm of drug discovery, N-Heptyl-β-D-glucopyranoside has been investigated for its role as a ligand in receptor binding studies. Its glucopyranose core mimics natural sugars that interact with glycosidase enzymes and lectins, providing insights into enzyme mechanisms and potential therapeutic targets. For instance, researchers have explored its interaction with α-galactosidase, an enzyme implicated in metabolic disorders, demonstrating its utility as a probe in enzyme kinetics studies.

Moreover, the hydrophobic heptyl chain of N-Heptyl-β-D-glucopyranoside contributes to its stability in organic solvents, making it a valuable intermediate in organic synthesis. This characteristic is particularly advantageous in multi-step synthetic pathways where maintaining structural integrity is paramount. Recent advancements in green chemistry have prompted investigations into sustainable production methods for N-Heptyl-β-D-glucopyranoside, emphasizing biocatalytic approaches over traditional chemical synthesis to minimize environmental impact.

The pharmaceutical industry has also recognized the potential of N-Heptyl-β-D-glucopyranoside as a carrier molecule for peptide and protein delivery systems. Its ability to stabilize biomolecules while enhancing membrane permeability has led to explorations in vaccine adjuvants and therapeutic protein formulations. Preliminary clinical trials have shown promising results in using derivatives of N-Heptyl-β-D-glucopyranoside to improve the efficacy of protein-based therapeutics by reducing degradation rates and enhancing cellular uptake.

From an academic perspective, N-Heptyl-β-D-glucopyranoside serves as an excellent model compound for teaching carbohydrate chemistry and glycoscience. Its well-defined structure allows students and researchers to delve into complex topics such as anomeric effects, glycosidic bond cleavage, and conformational analysis without the added complexity of more intricate natural products. Textbooks on carbohydrate chemistry increasingly feature case studies involving N-Heptyl-β-D-glucopyranoside to illustrate key principles and experimental techniques.

The commercial availability of N-Heptyl-β-D-glucopyranoside has been bolstered by advancements in synthetic methodologies that enhance scalability without compromising purity. Suppliers specializing in fine chemicals now offer high-quality batches of this compound tailored for research applications, ensuring that scientists worldwide can access reliable materials for their experiments. This accessibility has accelerated innovation in glycoscience by enabling rapid screening of derivatives with modified heptyl or glucopyranose moieties.

Future research directions for N-Heptyl-β-D-glucopyranoside include exploring its role in nanotechnology applications, such as drug delivery nanoparticles and biosensors. The compound's dual solubility profile suggests potential use in developing hybrid systems that combine hydrophilic and hydrophobic functionalities seamlessly. Additionally, computational modeling studies are underway to predict new derivatives with enhanced properties for specific applications.

In conclusion, N-Heptyl-β-D-glucopyranoside (CAS No. 78617-12-6) represents a versatile compound with broad implications across multiple scientific disciplines. Its unique structural features make it indispensable in pharmaceutical research, biochemistry education, and industrial applications. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, the utility of this compound is expected to expand further, solidifying its place as a cornerstone molecule in modern chemical biology.